metobenzuron
metobenzuron
Brand Name:
Vulcanchem
CAS No.:
111578-32-6
VCID:
VC0182304
InChI:
InChI=1S/C22H28N2O5/c1-21(2)14-22(3,26-5)29-19-13-17(11-12-18(19)21)28-16-9-7-15(8-10-16)23-20(25)24(4)27-6/h7-13H,14H2,1-6H3,(H,23,25)
SMILES:
CC1(CC(OC2=C1C=CC(=C2)OC3=CC=C(C=C3)NC(=O)N(C)OC)(C)OC)C
Molecular Formula:
C22H28N2O5
Molecular Weight:
400.5 g/mol
metobenzuron
CAS No.: 111578-32-6
Main Products
VCID: VC0182304
Molecular Formula: C22H28N2O5
Molecular Weight: 400.5 g/mol
| CAS No. | 111578-32-6 |
|---|---|
| Product Name | metobenzuron |
| Molecular Formula | C22H28N2O5 |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | 1-methoxy-3-[4-[(2-methoxy-2,4,4-trimethyl-3H-chromen-7-yl)oxy]phenyl]-1-methylurea |
| Standard InChI | InChI=1S/C22H28N2O5/c1-21(2)14-22(3,26-5)29-19-13-17(11-12-18(19)21)28-16-9-7-15(8-10-16)23-20(25)24(4)27-6/h7-13H,14H2,1-6H3,(H,23,25) |
| Standard InChIKey | BXKKQFGRMSOANI-UHFFFAOYSA-N |
| SMILES | CC1(CC(OC2=C1C=CC(=C2)OC3=CC=C(C=C3)NC(=O)N(C)OC)(C)OC)C |
| Canonical SMILES | CC1(CC(OC2=C1C=CC(=C2)OC3=CC=C(C=C3)NC(=O)N(C)OC)(C)OC)C |
| Melting Point | 102.0 °C |
| Solubility | 9.99e-07 M |
| Vapor Pressure | 1.85e-05 mmHg |
| PubChem Compound | 14152665 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume